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Cat. No.: B091988 Get Quote

Dodecyltriethoxysilane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Dodecyltriethoxysilane
Dodecyltriethoxysilane (DTES) is a long-chain organosilane compound with the chemical

formula C₁₈H₄₀O₃Si.[1][2] It is primarily utilized as a versatile coupling agent and a

sophisticated surface modifier in advanced materials science.[3][4] Structurally, DTES consists

of a long dodecyl (C12) alkyl chain attached to a silicon atom, which in turn is bonded to three

ethoxy (-OCH₂CH₃) groups. This unique bifunctional nature allows it to act as a molecular

bridge between inorganic substrates (like glass, silica, and metal oxides) and organic polymers.

[3]

The primary function of Dodecyltriethoxysilane lies in its ability to alter surface properties.

The triethoxysilane group can hydrolyze in the presence of water to form reactive silanol (Si-

OH) groups. These silanols can then condense with hydroxyl groups on the surface of

inorganic materials, forming stable covalent Si-O bonds. The long, nonpolar dodecyl chain

remains oriented away from the surface, creating a dense, low-energy, hydrophobic layer.[3]

This property is critical for developing water-repellent coatings, anti-corrosion treatments, and

surfaces that resist biofouling.[3] In composite materials, the improved interfacial adhesion

between inorganic fillers and organic polymer matrices leads to enhanced mechanical

properties such as strength, stiffness, and durability.[3]
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Chemical Structure
The structure of Dodecyltriethoxysilane features a central silicon atom bonded to a long C12

alkyl chain and three ethoxy groups.

IUPAC Name: dodecyl(triethoxy)silane[1]

SMILES String: CCCCCCCCCCCC--INVALID-LINK--(OCC)OCC

InChI Key: YGUFXEJWPRRAEK-UHFFFAOYSA-N

Figure 1: 2D Chemical Structure of Dodecyltriethoxysilane.

Physicochemical Properties
The quantitative properties of Dodecyltriethoxysilane are summarized in the table below.

These properties are essential for its application in material formulation and surface science.
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Property Value Reference(s)

Molecular Formula C₁₈H₄₀O₃Si [1]

Molecular Weight 332.60 g/mol [1][2]

CAS Number 18536-91-9 [1]

Appearance
Colorless to slightly yellow

transparent liquid

Density 0.875 g/mL at 20 °C [4]

Flash Point 110 °C (230 °F) - closed cup

Purity >95% (GC)

Experimental Protocol: Synthesis of
Dodecyltriethoxysilane
Dodecyltriethoxysilane is typically synthesized via the hydrosilylation of 1-dodecene with

triethoxysilane. This reaction involves the addition of a silicon-hydrogen bond across the

carbon-carbon double bond of the alkene. The process is catalyzed by a platinum-based

catalyst, with Karstedt's catalyst being a common and highly effective choice.[1]

Reaction: CH₂(CH₂)₉CH=CH₂ + HSi(OCH₂CH₃)₃ ---(Pt catalyst)--> CH₃(CH₂)₁₁Si(OCH₂CH₃)₃

Materials and Equipment:

1-Dodecene

Triethoxysilane

Karstedt's catalyst (e.g., platinum-divinyltetramethyldisiloxane complex in xylene)

Reaction flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet

Heating mantle

Distillation apparatus for purification
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Methodology:

Reaction Setup: A clean, dry, three-necked reaction flask is charged with 1-dodecene. The

flask is placed under an inert nitrogen atmosphere to prevent side reactions with moisture

and oxygen.

Catalyst Addition: A catalytic amount of Karstedt's catalyst (typically in the range of 10-50

ppm relative to the silane) is added to the reaction flask.

Reactant Addition: Triethoxysilane is added to the flask, often dropwise, while stirring. A

slight molar excess of the alkene (1-dodecene) may be used to ensure complete

consumption of the silane.

Reaction Conditions: The reaction mixture is heated, typically to a temperature between 80-

110 °C. The reaction is exothermic, and the temperature should be monitored and controlled.

The reaction is allowed to proceed for several hours until completion, which can be

monitored by techniques such as Fourier-Transform Infrared (FTIR) spectroscopy

(disappearance of the Si-H peak around 2160 cm⁻¹) or Gas Chromatography (GC).

Purification: Upon completion, the crude product is purified. The platinum catalyst may be

removed by filtration through activated carbon or silica gel. The final product,

Dodecyltriethoxysilane, is then isolated by vacuum distillation to remove unreacted starting

materials and any low-boiling point side products.

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Dodecyltriethoxysilane via

the hydrosilylation of 1-dodecene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b091988?utm_src=pdf-body
https://www.benchchem.com/product/b091988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

1-Dodecene

Hydrosilylation Reaction
(80-110 °C, N2 atm)Triethoxysilane Purification

(Vacuum Distillation)

Crude Product
Dodecyltriethoxysilane

(DTES)
Purified Product

Karstedt's Catalyst
(Pt Complex)

 Catalyzes 

Click to download full resolution via product page

Caption: Workflow for the platinum-catalyzed synthesis of Dodecyltriethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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